Cas no 5943-90-8 (1-Piperazinecarbodithioicacid, 2-methyl-)

• Product Name: 1-Piperazinecarbodithioicacid, 2-methyl-
• CAS No: 5943-90-8
• MF: C₆H₁₂N₂S₂
• MW: 176.302878379822
• CID: 376761
• PubChem ID: 73377
• Update Time: 2025-04-19

1-Piperazinecarbodithioicacid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbodithioicacid, 2-methyl-
• 1-Piperazinecarbodithioicacid,2-methyl-(7CI,8CI,9CI)
• 2-methylpiperazine-1-carbodithioic acid
• 2-Methyl-1-piperazinecarbodithioic acid
• 2-Methyl-piperazin-1-dithiocarbonsaeure
• 2-methyl-piperazine-1-carbodithioic acid
• 2-Methylpiperazinedithioformic acid
• AC1L2JR4
• AC1Q7EOU
• AR-1C5373
• CTK1H3155
• NSC24199
• TCMP
• NSC-24199
• 1-Piperazinecarbodithioic acid, 2-methyl-
• NSC 24199
• 5943-90-8

• Inchi： 1S/C6H12N2S2/c1-5-4-7-2-3-8(5)6(9)10/h5,7H,2-4H2,1H3,(H,9,10)
• InChI Key： HLYCTXRRGDDBOW-UHFFFAOYSA-N
• SMILES： SC(N1CCNCC1C)=S

Computed Properties

• Exact Mass: 176.04436
• Monoisotopic Mass: 176.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.173
• Boiling Point: 250.3°C at 760 mmHg
• Flash Point: 105.2°C
• Refractive Index: 1.577
• PSA: 15.27
• LogP: 0.76150